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Compound of Interest

Compound Name: HEPES sodium

Cat. No.: B1662613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of HEPES (4-(2-

hydroxyethyl)-1-piperazineethanesulfonic acid) sodium salt, a zwitterionic buffer widely used in

biological and biochemical research. Understanding the solubility of this compound in various

solvents is critical for its effective application in cell culture, drug formulation, and other

laboratory procedures. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of HEPES sodium salt has been determined in several common laboratory

solvents. The following table summarizes the available quantitative data, providing a clear

comparison of its solubility at room temperature.
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Solvent
Temperature
(°C)

Solubility
Molar
Equivalent
(approx.)

Reference(s)

Water 20 990 g/L 3.8 M [1]

Water 20 758.7 g/L 2.9 M

Water 20
26 g/100 mL

(260 g/L)
1.0 M [2]

Water 20

1 M (clear,

colorless

solution)

1.0 M [3]

Water Not Specified ≥32.4 mg/mL ≥0.12 M [4]

Water Not Specified 50 g/L 0.19 M [5]

Water Not Specified
Soluble (1000

mM)
1.0 M [6]

Dimethyl

Sulfoxide

(DMSO)

Not Specified ≥41.3 mg/mL ≥0.16 M [4]

Dimethyl

Sulfoxide

(DMSO)

Not Specified
50 mg/mL (with

sonication)
0.19 M [7]

Ethanol (EtOH) Not Specified
≥6.92 mg/mL

(with ultrasonic)
≥0.027 M [4]

Note: The molecular weight of HEPES sodium salt is approximately 260.29 g/mol . Molar

equivalents are calculated based on this value. Solubility values can vary slightly between

different suppliers and batches of the compound.

Experimental Protocol: Determination of Equilibrium
Solubility (Shake-Flask Method)
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The most reliable method for determining the equilibrium solubility of a compound is the shake-

flask method.[8] This protocol outlines the general steps for determining the solubility of

HEPES sodium salt in a given solvent.

Materials:

HEPES sodium salt (powder)

Solvent of interest (e.g., water, DMSO, ethanol)

Screw-capped vials or flasks

Orbital shaker or rotator in a temperature-controlled environment

Analytical balance

Pipettes and tips

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of HEPES sodium salt to a known volume of the solvent in a

screw-capped vial. The exact amount should be more than what is expected to dissolve to

ensure a saturated solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker or on a rotator in a constant temperature bath.

Agitate the samples for a sufficient period to allow the system to reach equilibrium. This

can take anywhere from 24 to 72 hours, depending on the solvent and the compound. It is
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advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to

ensure that the concentration of the dissolved solute is no longer changing.

Phase Separation:

Once equilibrium is reached, allow the vials to stand undisturbed for a period to let the

excess, undissolved solid settle.

Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a

pipette.

Filtration:

Filter the collected supernatant through a syringe filter (e.g., 0.22 µm pore size) to remove

any remaining undissolved microparticles. This step is crucial to avoid overestimation of

the solubility.

Quantification:

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the

linear range of the analytical instrument.

Measure the concentration of HEPES sodium salt in the diluted solution using a validated

analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).

A standard calibration curve should be prepared using known concentrations of HEPES
sodium salt to accurately determine the concentration of the unknown sample.

Calculation:

Calculate the solubility of HEPES sodium salt in the original, undiluted supernatant by

multiplying the measured concentration by the dilution factor. The result can be expressed

in various units, such as g/L, mg/mL, or mol/L.

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow of the shake-flask method for determining

the solubility of HEPES sodium salt.

Preparation Equilibration Phase Separation & Quantification

Start Add Excess HEPES Na+
to Solvent Seal Vial

Agitate at
Constant Temperature

(24-72h)

Allow Excess
Solid to Settle Collect Supernatant Filter Supernatant Quantify Concentration

(e.g., HPLC, UV-Vis) Calculate Solubility End

Click to download full resolution via product page

Solubility Determination Workflow

This guide provides essential information on the solubility of HEPES sodium salt for

researchers and professionals in the life sciences. By understanding its solubility

characteristics and employing standardized methods for its determination, scientists can

ensure the accuracy and reproducibility of their experiments and formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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